Cas no 1806450-38-3 (3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one
• CAS No: 1806450-38-3
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4971657
• Update Time: 2025-07-21

3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO2/c1-2-8-4-3-5-9(13)11(8)10(14)6-7-12/h3-5,13H,2,6-7H2,1H3
• InChI Key： BVPSRKUHBYIBDW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one (CAS No. 1806450-38-3)

3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one (CAS No. 1806450-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a brominated ketone derivative with a hydroxyl group attached to an aromatic ring. Its molecular formula is C₁₁H₁₃BrO₂, and it exhibits a molecular weight of approximately 257.13 g/mol. Researchers are particularly interested in its potential applications in drug discovery and material science, as its structure allows for versatile chemical modifications.

The compound's 2-ethyl-6-hydroxyphenyl moiety is a key feature that contributes to its reactivity and functionality. This aromatic ring system is known for its electron-donating properties, which can influence the compound's behavior in various chemical reactions. The presence of the bromo substituent at the 3-position of the propan-1-one chain further enhances its utility as an intermediate in synthetic chemistry. Recent studies have explored its role in the development of bioactive molecules, particularly in the design of enzyme inhibitors and ligands for receptor binding.

In the context of current research trends, 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one has been investigated for its potential in green chemistry applications. With growing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for this compound. Questions such as "How can brominated ketones be synthesized with minimal environmental impact?" or "What are the catalytic alternatives for bromination reactions?" are frequently searched in academic and industrial databases. These inquiries reflect the broader shift toward sustainable chemical production.

Another area of interest is the compound's potential in photodynamic therapy (PDT) and fluorescence imaging. The hydroxyphenyl group in its structure can act as a chromophore, making it a candidate for light-activated applications. Researchers are examining its photophysical properties, including absorption and emission spectra, to determine its suitability for these cutting-edge technologies. This aligns with the increasing demand for non-invasive diagnostic tools and targeted therapies in the medical field.

From a commercial perspective, 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one is often sought after by fine chemical suppliers and research institutions. Its CAS number (1806450-38-3) is a critical identifier for procurement and regulatory compliance. Frequently searched terms include "buy 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one" and "suppliers of CAS 1806450-38-3," highlighting its niche but growing market presence. Quality control measures, such as HPLC purity analysis and NMR characterization, are essential for ensuring its suitability for high-end applications.

In summary, 3-Bromo-1-(2-ethyl-6-hydroxyphenyl)propan-1-one (CAS No. 1806450-38-3) is a multifaceted compound with promising applications in pharmaceutical research, material science, and green chemistry. Its structural features, including the bromo substituent and hydroxyphenyl group, make it a valuable building block for innovative scientific endeavors. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing sustainable technologies and therapeutic developments.